2-(4-Fluorophenyl)-3-(4-isopropylphenyl)-5-methyl-1,3-thiazolidin-4-one

• Molecular Formula: C19H20FNOS
• Molecular Weight: 329.4 g/mol
• IUPAC Name: 2-(4-fluorophenyl)-5-methyl-3-(4-propan-2-ylphenyl)-1,3-thiazolidin-4-one
• InChI: InChI=1S/C19H20FNOS/c1-12(2)14-6-10-17(11-7-14)21-18(22)13(3)23-19(21)15-4-8-16(20)9-5-15/h4-13,19H,1-3H3
• InChI Key: XCURUCBCVTUELW-UHFFFAOYSA-N
• SMILES: CC1C(=O)N(C(S1)C2=CC=C(C=C2)F)C3=CC=C(C=C3)C(C)C

Description

2-(4-Fluorophenyl)-3-(4-isopropylphenyl)-5-methyl-1,3-thiazolidin-4-one, also known as FIM-1, is a synthetic compound with potential medicinal properties. FIM-1 belongs to the class of thiazolidinones, which are known for their diverse biological activities. FIM-1 has been studied extensively for its potential use in various scientific research applications.

Mechanism of Action

The mechanism of action of 2-(4-Fluorophenyl)-3-(4-isopropylphenyl)-5-methyl-1,3-thiazolidin-4-one is not fully understood, but it is thought to involve the activation of a protein called Rac1. Rac1 plays a key role in the formation of new synapses in the brain, and 2-(4-Fluorophenyl)-3-(4-isopropylphenyl)-5-methyl-1,3-thiazolidin-4-one has been shown to enhance Rac1 activity. This leads to an increase in the number and strength of synapses, which could have important implications for the treatment of neurological disorders.
Biochemical and Physiological Effects:
2-(4-Fluorophenyl)-3-(4-isopropylphenyl)-5-methyl-1,3-thiazolidin-4-one has been shown to have a number of biochemical and physiological effects. In addition to enhancing synapse formation in the brain, 2-(4-Fluorophenyl)-3-(4-isopropylphenyl)-5-methyl-1,3-thiazolidin-4-one has also been shown to increase the activity of certain enzymes involved in cellular metabolism. This could have implications for the treatment of metabolic disorders such as diabetes.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(4-Fluorophenyl)-3-(4-isopropylphenyl)-5-methyl-1,3-thiazolidin-4-one is its high yield and cost-effectiveness. This makes it an attractive compound for use in scientific research. However, one limitation of 2-(4-Fluorophenyl)-3-(4-isopropylphenyl)-5-methyl-1,3-thiazolidin-4-one is that its mechanism of action is not fully understood. This makes it difficult to predict its effects in different experimental settings.

Future Directions

There are a number of potential future directions for research on 2-(4-Fluorophenyl)-3-(4-isopropylphenyl)-5-methyl-1,3-thiazolidin-4-one. One area of interest is in the development of new treatments for neurodegenerative diseases. 2-(4-Fluorophenyl)-3-(4-isopropylphenyl)-5-methyl-1,3-thiazolidin-4-one has shown promise in enhancing synapse formation in the brain, which could have important implications for the treatment of these disorders. Another area of interest is in the development of new treatments for metabolic disorders. 2-(4-Fluorophenyl)-3-(4-isopropylphenyl)-5-methyl-1,3-thiazolidin-4-one has been shown to increase the activity of certain enzymes involved in cellular metabolism, which could have implications for the treatment of diseases such as diabetes. Further research is needed to fully understand the potential of 2-(4-Fluorophenyl)-3-(4-isopropylphenyl)-5-methyl-1,3-thiazolidin-4-one in these and other areas.

Synthesis Methods

The synthesis of 2-(4-Fluorophenyl)-3-(4-isopropylphenyl)-5-methyl-1,3-thiazolidin-4-one involves the reaction of 4-isopropylbenzaldehyde and 4-fluorobenzaldehyde with 2-amino-5-methylthiazolidine-4-one in the presence of a catalyst. The resulting product is then purified using chromatography techniques. The yield of 2-(4-Fluorophenyl)-3-(4-isopropylphenyl)-5-methyl-1,3-thiazolidin-4-one is typically high, making it a cost-effective compound for research purposes.

Scientific Research Applications

2-(4-Fluorophenyl)-3-(4-isopropylphenyl)-5-methyl-1,3-thiazolidin-4-one has been studied for its potential use in various scientific research applications. One of the most promising applications is in the field of neuroscience. 2-(4-Fluorophenyl)-3-(4-isopropylphenyl)-5-methyl-1,3-thiazolidin-4-one has been shown to enhance the formation of new synapses in the brain, which could have implications for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.